Cas no 1805040-99-6 (3-Chloro-6-fluoro-2-iodotoluene)

• Product Name: 3-Chloro-6-fluoro-2-iodotoluene
• CAS No: 1805040-99-6
• MF: C₇H₅ClFI
• MW: 270.470476865768
• CID: 5006703
• Update Time: 2025-09-28

3-Chloro-6-fluoro-2-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-fluoro-2-iodotoluene

• Inchi： 1S/C7H5ClFI/c1-4-6(9)3-2-5(8)7(4)10/h2-3H,1H3
• InChI Key： LGNVPZKDMOPAAF-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(C=1C)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 3-Chloro-6-fluoro-2-iodotoluene

Recent Advances in the Application of 3-Chloro-6-fluoro-2-iodotoluene (CAS: 1805040-99-6) in Chemical and Pharmaceutical Research

3-Chloro-6-fluoro-2-iodotoluene (CAS: 1805040-99-6) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including agrochemicals, pharmaceuticals, and materials science applications. Recent studies have highlighted its role in cross-coupling reactions, particularly in the construction of complex molecular architectures.

One of the most notable advancements in the use of 3-Chloro-6-fluoro-2-iodotoluene is its application in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of aryl-aryl and aryl-heteroatom bonds, which are fundamental to the development of novel drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the synthesis of fluorinated analogs of known kinase inhibitors, showcasing its potential in drug discovery.

In addition to its synthetic utility, 3-Chloro-6-fluoro-2-iodotoluene has been investigated for its role in the development of radiopharmaceuticals. The presence of iodine in the molecule allows for easy radiolabeling, making it a promising candidate for positron emission tomography (PET) imaging agents. Recent research has explored its use in the synthesis of iodine-123 and iodine-125 labeled compounds for diagnostic and therapeutic applications.

Another area of interest is the compound's potential in agrochemical research. Its unique halogenation pattern has been leveraged to develop novel pesticides with improved efficacy and environmental safety profiles. A 2022 study in the Journal of Agricultural and Food Chemistry reported the synthesis of a series of derivatives based on 3-Chloro-6-fluoro-2-iodotoluene, which exhibited potent herbicidal activity against a broad spectrum of weeds.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-Chloro-6-fluoro-2-iodotoluene. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. Advances in continuous flow chemistry and green chemistry principles have shown promise in addressing these challenges, as highlighted in a 2023 review article in Organic Process Research & Development.

In conclusion, 3-Chloro-6-fluoro-2-iodotoluene (CAS: 1805040-99-6) continues to be a valuable building block in chemical and pharmaceutical research. Its applications span drug discovery, radiopharmaceuticals, and agrochemicals, with ongoing research aimed at overcoming synthetic challenges and expanding its utility. Future studies are expected to explore its potential in emerging fields such as materials science and nanotechnology.